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Compound of Interest

Sodium hexachloroiridate(lll)
Compound Name:
hydrate

Cat. No. 8568222

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling and disposal of Sodium hexachloroiridate(lll) hydrate, a
compound with significant applications in catalysis and materials science.

Sodium hexachloroiridate(lll) hydrate (NaslrCle - xH20) is a valuable precursor in the
synthesis of iridium-based catalysts. However, its handling requires strict adherence to safety
protocols to mitigate potential risks. This document outlines the necessary personal protective
equipment (PPE), procedural guidance for safe handling and storage, and compliant disposal
methods.

Hazard Identification and Personal Protective
Equipment

Sodium hexachloroiridate(lll) hydrate is classified as a hazardous substance that can cause
skin, eye, and respiratory irritation.[1][2] Adherence to the recommended PPE is the first line of
defense against accidental exposure.

Table 1: Personal Protective Equipment (PPE) Requirements
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Body Part Required PPE Specifications
Safety glasses with side- Must conform to EN166, ANSI
Eyes/Face shields or chemical safety Z87.1, or OSHA 29 CFR
goggles 1910.133 standards.[1][2][3]
Chemical-resistant gloves )
o Gloves should be impermeable
) (e.g., nitrile or rubber) and a )
Skin and rated for chemical

lab coat or chemical-resistant

apron

resistance (e.g., EN374).[3]

Respiratory

Dust mask (type N95 or
equivalent) or a NIOSH-

approved respirator

Recommended when handling
the powder form to avoid

inhalation of dust particles.[1]

[3]

Operational Protocol for Safe Handling

A systematic approach to handling Sodium hexachloroiridate(lll) hydrate is crucial to

minimize exposure and prevent contamination. The following step-by-step protocol should be

followed:

. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of dust.[1][4]

Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[2]

Before starting, ensure all necessary PPE is donned correctly.

. Handling the Compound:

Avoid direct contact with skin and eyes.[1]

When transferring the powder, do so carefully to avoid creating dust.
Use appropriate tools (e.g., spatula, scoop) for handling.

Keep the container tightly closed when not in use.[1][4]

3. Storage:
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e Store in a cool, dry, and well-ventilated place.[1][4]
» Keep the container tightly closed to prevent moisture absorption.[1][4]
» Store away from incompatible materials, such as strong oxidizing agents.[1]

4. In Case of a Spill:

o Evacuate personnel from the immediate area.

o Wear appropriate PPE, including respiratory protection.

o Carefully sweep or vacuum up the spilled material, avoiding dust generation, and place it into
a suitable, labeled container for disposal.[1][4]

e Clean the spill area thoroughly.

Emergency First-Aid Procedures

In the event of accidental exposure, immediate action is critical.

Table 2: First-Aid Measures

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is

Inhalation difficult, give oxygen. Seek medical attention.[1]

[2]

Immediately wash the affected area with soap
_ and plenty of water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.[1][2]

Immediately rinse the eyes with plenty of water
for at least 15 minutes, also under the eyelids.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[1][2]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . , _ _
unconscious person. Seek immediate medical

attention.[1][2]
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Disposal Plan

Proper disposal of Sodium hexachloroiridate(lll) hydrate and its containers is essential to
prevent environmental contamination and ensure regulatory compliance.

e Unused Product: Dispose of as hazardous waste in accordance with local, state, and federal
regulations. The material should be kept in its original, labeled container. Do not mix with
other waste.

o Contaminated Materials: Any materials, such as gloves, wipes, or labware, that have come
into contact with the chemical should also be disposed of as hazardous waste.

o Empty Containers: Handle uncleaned containers as you would the product itself. Depending
on regulations, containers may need to be triple-rinsed with a suitable solvent, with the
rinsate collected and disposed of as hazardous waste.[5]

Workflow for Handling Sodium Hexachloroiridate(lll)
Hydrate
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Caption: Workflow for the safe handling of Sodium hexachloroiridate(lll) hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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